6-Bromo-1,1-difluoro-2,3-dihydro-1aH-cyclopropa[a]naphthalen-7b-ol

• IUPAC Name: 6-bromo-1,1-difluoro-2,3-dihydro-1aH-cyclopropa[a]naphthalen-7b-ol
• InChI: InChI=1S/C11H9BrF2O/c12-7-3-1-6-2-4-9-10(15,8(6)5-7)11(9,13)14/h1,3,5,9,15H,2,4H2
• InChI Key: LETFMLLTNPPFFE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)Br)C3(C1C3(F)F)O
• Molecular Formula: C11H9BrF2O
• Molecular Weight: 275.09 g/mol

Description

The compound “6-Bromo-1,1-difluoro-2,3-dihydro-1aH-cyclopropa[a]naphthalen-7b-ol” is a chemical compound with the molecular formula C11H9BrF2O. It is likely to be a solid under normal conditions.

Molecular Structure Analysis

The molecular structure of this compound would be based on its IUPAC name and molecular formula. It would likely involve a naphthalene ring structure with a cyclopropa group attached, along with bromine, fluorine, and hydroxyl functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and functional groups. It’s likely to have properties typical of aromatic and halogenated compounds, such as a relatively high melting point and potential reactivity with various nucleophiles.

Scientific Research Applications

Synthesis and Reactivity

• Synthesis Pathways :

  • The compound has been involved in studies examining its synthesis and reactivity, showcasing methods to prepare cyclopropa[a]naphthalene derivatives through reactions involving carbene addition, benzylic bromination, and dehydrohalogenation processes. These pathways highlight the compound's role as a precursor in generating structurally complex and interesting molecules (Müller & Nguyen-Thi, 1984).

• Reactivity with Other Chemicals :

  • Research has demonstrated the compound's reactivity towards various reagents, including methanol and halogen elements, to produce a range of derivatives. This reactivity is crucial for exploring the compound's chemical behavior and potential applications in synthesizing novel materials or molecules (Azizoglu et al., 2007).

• Chemical Transformations :

  • Studies have shown that the compound can undergo transformations leading to the synthesis of cycloproparenes and other derivatives, through processes such as aromatization with low-valent titanium. These transformations are significant for developing new synthetic routes and understanding the compound's chemical versatility (Müller & Schaller, 1989).